Cas no 68548-77-6 (2-(2-Phenoxyphenyl)pyrrolidine)

• Product Name: 2-(2-Phenoxyphenyl)pyrrolidine
• CAS No: 68548-77-6
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 501809
• PubChem ID: 3652745
• Update Time: 2024-10-28

2-(2-Phenoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenoxyphenyl)pyrrolidine
• 2-(2-PHENOXYPHENYL)-PYRROLIDINE
• Pyrrolidine,2-(2-phenoxyphenyl)-
• 2-(10H-PHENOTHIAZIN-10-YL)ACETOHYDRAZIDE
• AC-5479
• Pyrrolidine,2-(2-phenoxyphenyl)
• EN300-1863187
• AKOS015934865
• DTXSID10394684
• SCHEMBL11509481
• 68548-77-6
• A836181
• CS-0270183
• FT-0646478

• Inchi： 1S/C16H17NO/c1-2-7-13(8-3-1)18-16-11-5-4-9-14(16)15-10-6-12-17-15/h1-5,7-9,11,15,17H,6,10,12H2
• InChI Key： YBBFRARAGUJNOJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC=C1C1CCCN1

Computed Properties

• Exact Mass: 239.13100
• Monoisotopic Mass: 239.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.090
• Boiling Point: 338 ºC
• Flash Point: 141 ºC
• Refractive Index: 1.576
• PSA: 21.26000
• LogP: 4.23220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers